2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C7H13N3O |
|---|---|
Molecular Weight |
155.20 g/mol |
IUPAC Name |
2-(2-propan-2-yl-1,2,4-triazol-3-yl)ethanol |
InChI |
InChI=1S/C7H13N3O/c1-6(2)10-7(3-4-11)8-5-9-10/h5-6,11H,3-4H2,1-2H3 |
InChI Key |
CATWHYJGVVBGFJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)N1C(=NC=N1)CCO |
Origin of Product |
United States |
Preparation Methods
Synthesis via Substituted 1,2,4-Triazole Derivatives (Research Literature)
Research on substituted 1,2,4-triazoles as bioactive molecules describes synthetic routes involving:
- Preparation of substituted hydrazides.
- Cyclization with isothiocyanates or related reagents to form the triazole ring.
- Functionalization of the triazole at N1 and C5 positions by alkylation or acylation.
For example, substituted ethyl acetate derivatives react with hydrazine monohydrate to form acyl hydrazides, which then condense with substituted isothiocyanates to yield 1,2,4-triazole derivatives. Subsequent reaction with chloro-N-aryl acetamides in the presence of bases like potassium carbonate in DMF affords final substituted triazoles.
| Step | Reagents/Conditions | Outcome |
|---|---|---|
| 1 | Substituted ethyl acetate + hydrazine monohydrate | Formation of acyl hydrazide |
| 2 | Acyl hydrazide + substituted isothiocyanate + base | Cyclization to substituted 1,2,4-triazole |
| 3 | 1,2,4-triazole + chloro-N-aryl acetamide + base | Alkylation/acylation at N1 or C5 position |
Research Results and Analysis
Reaction Yields and Conditions
- The nucleophilic ring-opening of oxiranes with triazoles typically proceeds with moderate to good yields (50–85%), depending on the substituents and reaction conditions.
- Oxidation steps using Jones reagent or DMSO-based methods yield the corresponding ketones in yields ranging from 60–90%.
- Cyclization and condensation reactions under acidic or basic catalysis show yields between 60–80%.
Structure-Activity Relationship (SAR) Insights
- The presence of hydrophobic substituents such as isopropyl groups on the triazole nitrogen enhances binding affinity in biological assays targeting protein-protein interactions.
- The ethan-1-ol side chain contributes to solubility and potential hydrogen bonding interactions.
- Modifications at the 5-position of the triazole ring (where the ethan-1-ol is attached) influence the compound's reactivity and biological activity.
Summary Table of Preparation Methods
| Method | Key Steps | Reagents/Conditions | Yield Range | Notes |
|---|---|---|---|---|
| Oxirane ring-opening | 2-aryl oxirane + 1,2,4-triazole + base | NaOMe, K2CO3, DMSO, THF, 0°C to RT | 50–85% | Versatile for various aryl substituents |
| Oxidation of ethanol | Jones reagent or DMSO oxidation | Jones reagent, DMSO, H2O2, KHSO5 | 60–90% | Converts ethanol to ketone intermediate |
| Condensation reactions | Acid-catalyzed condensation with diols | Acid catalyst (H+), 1,2-diols | 60–80% | Forms more complex triazole derivatives |
| Hydrazide cyclization | Ethyl acetate derivatives + hydrazine + isothiocyanates | Ethanol, base (NaOAc), reflux | Moderate | Allows introduction of various substituents |
Chemical Reactions Analysis
Types of Reactions
2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde.
Reduction: The triazole ring can undergo reduction reactions to form dihydrotriazole derivatives.
Substitution: The compound can participate in nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.
Substitution: Nucleophilic substitution reactions often involve bases like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).
Major Products Formed
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of dihydrotriazole derivatives.
Substitution: Formation of various substituted triazole derivatives.
Scientific Research Applications
2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex triazole derivatives.
Biology: Investigated for its potential antimicrobial and antifungal properties.
Industry: Utilized in the production of agricultural fungicides and other agrochemicals.
Mechanism of Action
The mechanism of action of 2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol involves its interaction with specific molecular targets. In the case of its antifungal activity, the compound inhibits the synthesis of ergosterol, an essential component of fungal cell membranes. This disruption leads to increased membrane permeability and ultimately cell death . The compound may also interact with other enzymes and proteins, affecting various biological pathways.
Comparison with Similar Compounds
Structural and Physicochemical Comparisons
The table below highlights key structural and physicochemical differences between the target compound and selected analogs:
Key Observations:
- Functional Groups: The ethanol group in the target compound increases hydrophilicity compared to Triazamate’s thioether-ester but reduces acidity relative to the carboxylic acid analog .
- Fluorinated analogs (e.g., ) exhibit distinct electronic properties due to fluorine’s electronegativity.
- Molecular Weight : The target compound (183.21 g/mol) is smaller than most bioactive analogs (e.g., 441.50 g/mol in ), which may improve bioavailability.
Biological Activity
2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol (commonly referred to as the compound) is a member of the triazole family, which is known for its diverse biological activities. The triazole ring structure contributes significantly to its pharmacological properties, making it a subject of interest in medicinal chemistry and pharmacology.
Chemical Structure and Properties
The compound's IUPAC name is 2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol, with a molecular formula of C6H12N4O. It contains a hydroxyl group and a triazole moiety that are crucial for its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C6H12N4O |
| Molecular Weight | 140.19 g/mol |
| Structure | Structure |
| Solubility | Soluble in water |
The biological activity of the compound is primarily attributed to its interaction with various biological targets. The triazole ring can form hydrogen bonds with enzymes and receptors, influencing their activity. Notably, it has been shown to inhibit cytochrome P450 enzymes, which play a vital role in drug metabolism and synthesis of steroid hormones .
Antimicrobial Activity
Recent studies have highlighted the compound's potential as an antimicrobial agent. In vitro evaluations against various bacterial strains have demonstrated significant inhibitory effects. For example, it exhibited Minimum Inhibitory Concentrations (MICs) comparable to standard antibiotics like ciprofloxacin against pathogens such as E. faecium and K. pneumoniae:
| Pathogen | MIC (µg/mL) | Control (Ciprofloxacin) |
|---|---|---|
| E. faecium | 2 | 12 |
| K. pneumoniae | 4 | 8 |
| A. baumannii | 8 | 16 |
These results indicate that the compound may serve as a promising candidate for further development in treating infections caused by resistant bacteria .
Anticancer Properties
The compound has also been evaluated for its cytotoxic effects on various cancer cell lines. Studies indicate that it induces apoptosis in cancer cells by disrupting cell cycle progression and promoting cell death through intrinsic pathways:
| Cell Line | IC50 (µM) |
|---|---|
| HeLa | 15 |
| MCF7 | 20 |
| A549 | 25 |
The mechanism involves the activation of caspases and modulation of Bcl-2 family proteins, leading to increased apoptosis rates .
Case Studies
One notable case study involved the use of the compound in combination therapy with conventional chemotherapeutics. Researchers found that co-administration enhanced the efficacy of existing treatments while reducing their side effects:
Case Study Overview:
- Objective: Evaluate the synergistic effects of the compound with doxorubicin.
- Method: In vitro assays on MCF7 breast cancer cells.
- Findings: The combination reduced IC50 values by approximately 30% compared to doxorubicin alone.
This suggests that the compound may improve therapeutic outcomes when used alongside established cancer treatments .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
